Cas no 1427372-50-6 (3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid)

• Product Name: 3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid
• CAS No: 1427372-50-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6104165
• PubChem ID: 165954265
• Update Time: 2025-10-21

3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid
• EN300-1085979
• 1427372-50-6

• Inchi： 1S/C12H13NO4/c1-8-3-2-4-9(12(15)16)11(8)13-5-6-17-7-10(13)14/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： QVMLWKHPCDYPSU-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C(C(=O)O)=CC=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid

Recent Advances in the Study of 3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid (CAS: 1427372-50-6)

3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid (CAS: 1427372-50-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and benzoic acid structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A key area of research has been the synthesis and optimization of 3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid. Recent publications highlight novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for enabling further preclinical and clinical studies. Additionally, computational modeling studies have provided insights into the compound's binding affinity and interaction with biological targets, suggesting its potential as a modulator of specific enzymatic pathways.

Pharmacological evaluations of 3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid have revealed its activity in modulating inflammatory and oxidative stress pathways. In vitro and in vivo studies demonstrate its efficacy in reducing markers of inflammation and oxidative damage, making it a candidate for treating conditions such as chronic inflammatory diseases and neurodegenerative disorders. These findings are supported by mechanistic studies that elucidate the compound's interaction with key signaling molecules, including NF-κB and Nrf2.

Recent preclinical trials have further explored the safety and pharmacokinetic profile of 3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid. Results indicate favorable bioavailability and a manageable toxicity profile, supporting its progression to clinical trials. Researchers are particularly interested in its potential as a dual-action therapeutic, combining anti-inflammatory and antioxidant properties. Such multifunctionality could address unmet medical needs in complex diseases like rheumatoid arthritis and Alzheimer's disease.

In conclusion, 3-methyl-2-(3-oxomorpholin-4-yl)benzoic acid (CAS: 1427372-50-6) represents a promising avenue for drug discovery. Its unique chemical structure and multifaceted pharmacological effects warrant continued investigation. Future research should focus on optimizing its therapeutic index and exploring its applications in combination therapies. The compound's progress through clinical development will be closely monitored by the scientific and pharmaceutical communities.